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Compound of Interest

Compound Name: (5e,7z)-5,7-Dodecadienal

Cat. No.: B14110251

This technical guide provides an in-depth overview of the chemical and physical properties of
(5E,72Z)-5,7-dodecadienal, a significant compound in chemical ecology and pest management
research. The information is tailored for researchers, scientists, and professionals in drug
development and related fields, presenting key data in a structured format and outlining a
relevant experimental protocol.

Molecular Profile

(5E,7Z)-5,7-Dodecadienal is a volatile organic compound with a dodecane backbone
containing two double bonds and an aldehyde functional group. Its precise stereochemistry is
crucial for its biological activity.

Property Value Citation(s)
Molecular Formula C12H200 [1]
Molecular Weight 180.29 g/mol [1112]
IUPAC Name (5E,72)-dodeca-5,7-dienal [3]

CAS Number 75539-65-0 [1]

Biological Significance
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(5E,7Z)-5,7-Dodecadienal is a known sex pheromone component for several species of
moths, playing a critical role in their mating behavior. For instance, it is a key attractant for the
Siberian moth (Dendrolimus superans sibiricus) and the European pine moth (Dendrolimus
pini)[4][5]. In these species, the female releases the pheromone to attract males for mating.
The specific blend and stereoisomeric purity of the pheromone are often critical for eliciting a
behavioral response. The interaction of this molecule with olfactory receptors in male moths
triggers a signaling cascade that leads to upwind flight towards the female.

Experimental Protocols: Synthesis of (5E,7Z)-5,7-
Dodecadienal

A common method for the synthesis of (5E,7Z)-5,7-dodecadienal involves the oxidation of the
corresponding alcohol, (5Z,7E)-5,7-dodecadien-1-0l[6]. A detailed experimental protocol for this
conversion is outlined below.

Oxidation of (5Z,7E)-5,7-Dodecadien-1-ol to (5Z,7E)-5,7-Dodecadienal

This procedure utilizes pyridinium chlorochromate (PCC) as the oxidizing agent in the presence
of sodium acetate in a non-aqueous solvent.

Materials:

e (5Z,7E)-5,7-dodecadien-1-ol

e Pyridinium chlorochromate (PCC)
e Sodium acetate (anhydrous)

¢ Dichloromethane (CH2Clz, dry)

« Silica gel for flash chromatography
e Hexane

o Ethyl acetate

Procedure:
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e A solution of (5Z,7E)-5,7-dodecadien-1-ol (1 equivalent) in dry dichloromethane is prepared
in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen) and cooled to O
°C in an ice bath.

 To this solution, sodium acetate (3 equivalents) is added, followed by the slow addition of
pyridinium chlorochromate (2.6 equivalents) in portions.

e The reaction mixture is stirred at 0 °C and the progress of the reaction is monitored by thin-
layer chromatography (TLC).

o Upon completion of the reaction, the mixture is diluted with a non-polar solvent such as
hexane and filtered through a pad of silica gel to remove the chromium salts and other solid
byproducts.

e The filtrate is concentrated under reduced pressure to yield the crude product.

e The crude (5Z,7E)-5,7-dodecadienal is then purified by flash column chromatography on
silica gel using a hexane/ethyl acetate gradient as the eluent[4].

The purity of the final product can be assessed by gas chromatography (GC) and its structure
confirmed by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Visualizing the Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of (5E,7Z)-5,7-dodecadienal
from its alcohol precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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